Cas no 2169124-78-9 (N-(cyclobutylmethyl)benzohydrazide)

• Product Name: N-(cyclobutylmethyl)benzohydrazide
• CAS No: 2169124-78-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5883418
• PubChem ID: 165859772
• Update Time: 2025-05-22

N-(cyclobutylmethyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(cyclobutylmethyl)benzohydrazide
• 2169124-78-9
• EN300-1276197

• Inchi： 1S/C12H16N2O/c13-14(9-10-5-4-6-10)12(15)11-7-2-1-3-8-11/h1-3,7-8,10H,4-6,9,13H2
• InChI Key： QBMDMWLXIPNWLS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(CC1CCC1)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on N-(cyclobutylmethyl)benzohydrazide

Comprehensive Overview of N-(cyclobutylmethyl)benzohydrazide (CAS No. 2169124-78-9): Properties, Applications, and Research Insights

N-(cyclobutylmethyl)benzohydrazide (CAS No. 2169124-78-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This benzohydrazide derivative features a cyclobutylmethyl group attached to the nitrogen of a benzohydrazide scaffold, offering distinct reactivity and potential bioactivity. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for designing enzyme inhibitors or receptor modulators.

The compound's physicochemical properties include a molecular weight of 204.26 g/mol and a lipophilic character (LogP ~2.3), making it suitable for crossing biological membranes. Recent studies highlight its potential in addressing drug resistance challenges—a hot topic in antimicrobial and anticancer research. With the global pharmaceutical market seeking novel small molecule therapeutics, 2169124-78-9 has emerged in patent filings as a key intermediate for heterocyclic compounds with improved metabolic stability.

In synthetic chemistry, this hydrazide derivative serves as a versatile precursor for cyclization reactions, enabling access to pyrazole, triazole, and other nitrogen-rich heterocycles. Its structure-activity relationship (SAR) is being investigated for neuroprotective agents, aligning with growing interest in neurodegenerative disease treatments. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), critical for reproducible research outcomes.

Environmental and green chemistry applications are also being explored, as the compound's degradation products show low ecotoxicity. This aligns with the sustainable chemistry trend, where researchers prioritize compounds with minimal environmental impact. Computational studies using molecular docking suggest potential interactions with inflammatory targets, making it relevant to immunomodulation research—a trending area post-pandemic.

From a commercial perspective, N-(cyclobutylmethyl)benzohydrazide is supplied under strict quality control protocols to ensure batch-to-batch consistency. Its storage typically requires protection from light and moisture at -20°C to maintain stability. As the demand for custom synthesis compounds grows, this chemical is increasingly listed in catalogs of pharmaceutical intermediates suppliers worldwide.

Ongoing research examines its potential in crystal engineering, where its hydrogen-bonding capability facilitates the design of novel co-crystals—an emerging strategy to improve drug solubility. The compound's structure-property relationship is also being mapped using AI-assisted drug design tools, reflecting the industry's shift toward computational chemistry approaches.

Safety evaluations indicate standard handling precautions for laboratory chemicals, with no extreme hazards reported. This safety profile enhances its utility in high-throughput screening platforms. As the scientific community focuses on precision medicine, derivatives of 2169124-78-9 are being evaluated for personalized therapeutic approaches, particularly in metabolic disorders.

The compound's patent landscape shows growing interest from biotech firms developing kinase inhibitors and GPCR-targeted drugs. Its modular structure allows efficient structure-activity optimization, addressing current challenges in drug bioavailability improvement. With the rise of fragment-based drug discovery, this benzohydrazide derivative serves as a valuable chemical probe for target validation studies.

Analytical method development for N-(cyclobutylmethyl)benzohydrazide has advanced with UHPLC techniques, enabling precise quantification in complex matrices. This supports its application in metabolomics studies and bioconjugation research. The compound's stability under physiological pH conditions makes it suitable for prodrug development—another trending area in medicinal chemistry.

In material science, researchers are investigating its potential in coordination polymers, leveraging the hydrazide moiety's metal-binding capacity. This multidisciplinary applicability positions CAS 2169124-78-9 as a compound of significant interest across chemical and life sciences, with its full potential yet to be unlocked through ongoing investigations.